Cas no 2229622-47-1 (1-(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopropyl)ethan-1-amine)

• Product Name: 1-(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopropyl)ethan-1-amine
• CAS No: 2229622-47-1
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6168784
• PubChem ID: 165784689
• Update Time: 2025-05-20

1-(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopropyl)ethan-1-amine
• EN300-1825438
• 2229622-47-1
• 1-(1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopropyl)ethan-1-amine

• Inchi： 1S/C12H19N/c1-8(13)12(4-5-12)11-7-9-2-3-10(11)6-9/h2-3,8-11H,4-7,13H2,1H3
• InChI Key： YSHDYHWTCWKFQH-UHFFFAOYSA-N
• SMILES： NC(C)C1(CC1)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopropyl)ethan-1-amine

Introduction to 1-(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopropyl)ethan-1-amine (CAS No: 2229622-47-1)

1-(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopropyl)ethan-1-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2229622-47-1, this molecule represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. The compound's structure incorporates a bicyclo[2.2.1]heptane moiety, which is known for its rigid framework and potential for interactions with biological targets, alongside a cyclopropyl group that can enhance binding affinity through steric and electronic effects.

The bicyclo[2.2.1]heptane scaffold is particularly interesting because it mimics the conformational flexibility of certain natural products while providing a stable platform for further functionalization. This motif has been explored in various drug discovery programs due to its ability to adopt multiple conformations, which can be advantageous for binding to protein targets with specific shapes or hydrophobic pockets. In the context of 1-(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopropyl)ethan-1-amine, the presence of this scaffold suggests that the compound may exhibit properties such as improved solubility, metabolic stability, and reduced toxicity, which are critical factors in drug development.

The cyclopropyl group is another key feature of this molecule that warrants detailed discussion. Cyclopropane rings are known to be versatile pharmacophores due to their high ring strain, which can be relieved upon binding to biological targets, leading to enhanced affinity. Additionally, the cyclopropyl group can participate in non-bonded interactions such as π-stacking or hydrophobic interactions, further contributing to the compound's binding potential. The combination of a bicyclo[2.2.1]heptane and a cyclopropyl group in 1-(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopropyl)ethan-1-amine creates a molecule with a high degree of structural complexity that could be exploited for designing drugs targeting complex biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies have shown that the bicyclo[2.2.1]heptane scaffold can effectively interact with various protein targets, including enzymes and receptors involved in critical biological processes such as inflammation, pain signaling, and cancer progression. The cyclopropyl group, on the other hand, has been demonstrated to enhance binding affinity by occupying hydrophobic pockets or by participating in specific non-bonded interactions with residues on the target protein.

In light of these findings, 1-(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopropyl)ethan-1-amine represents a promising candidate for further investigation as a lead compound in drug discovery efforts targeting these pathways. Its unique structural features suggest that it may exhibit novel mechanisms of action compared to existing therapeutic agents, potentially offering advantages such as improved efficacy or reduced side effects.

The synthesis of this compound presents an interesting challenge due to its complex structure, but recent developments in synthetic methodology have made it more feasible than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high precision and yield, opening up new possibilities for designing biologically active molecules.

Moreover, the growing interest in biologics and biologic-like drugs has spurred research into small molecules that can modulate biological processes by interacting with target proteins or enzymes in ways similar to biologics but with the advantages of small-molecule drugs such as oral bioavailability and ease of formulation.

One area where 1-(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopropyl)ethan-1-amine shows particular promise is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). In these conditions, excessive activation of inflammatory pathways leads to chronic inflammation and tissue damage over time; therefore inhibiting these pathways could provide significant therapeutic benefits without causing severe side effects associated with traditional anti-inflammatory drugs like corticosteroids.

Another potential application lies within oncology research where aberrant signaling through certain kinases or growth factor receptors drives uncontrolled cell proliferation seen across many forms cancer including breast cancer lung cancer colorectal cancer among others . If found effective against any one these targets , then our understanding how this compound works might lead us down entirely new avenues treatment options altogether .

The development pipeline for new oncology drugs continues evolving rapidly , fueled by advances both preclinical research clinical trials . As we delve deeper into understanding genetic mutations driving various cancers , there’s growing demand compounds specifically designed hit those mutations effectively . Given structural complexity already noted , perhaps future derivatives from CAS No: 2229622–47– ¹ could serve purpose here too one day down line if not already being explored somewhere out there right now somewhere